Cas no 65414-78-0 (D-Aspartic Acid 1-Methyl Ester)
65414-78-0 structure
Product Name:D-Aspartic Acid 1-Methyl Ester
CAS No:65414-78-0
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD03424227
CID:95360
PubChem ID:7020023
Update Time:2025-04-18
D-Aspartic Acid 1-Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Amino-4-methoxy-4-oxobutanoic acid
- H-D-Asp-Ome
- (3R)-3-amino-4-methoxy-4-oxobutanoic acid
- D-Aspartic Acid 1-Methyl Ester
- D-Asp-Ome
- (3R)-3-azaniumyl-4-methoxy-4-oxobutanoate
- DS-6569
- 65414-78-0
- CS-0128336
- D-Aspartic acid,1-methyl ester
- DTXSID10427209
- EN300-6734874
- MFCD03424227
- AKOS006278624
- SCHEMBL6259101
- D-Aspartic acid alpha-methyl ester
- D-Aspartic acid methyl ester
-
- MDL: MFCD03424227
- Inchi: 1S/C5H9NO4/c1-10-5(9)3(6)2-4(7)8/h3H,2,6H2,1H3,(H,7,8)/t3-/m1/s1
- InChI Key: SWWBMHIMADRNIK-GSVOUGTGSA-N
- SMILES: O(C)C([C@@H](CC(=O)O)N)=O
Computed Properties
- Exact Mass: 147.05300
- Monoisotopic Mass: 147.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- Density: 1.299
- Boiling Point: 272.7°C at 760 mmHg
- Flash Point: 272.7 °C at 760 mmHg
- Refractive Index: 1.477
- PSA: 89.62000
- LogP: -0.33830
D-Aspartic Acid 1-Methyl Ester Security Information
- Hazard Statement: H315-H319-H335
- Storage Condition:-15°C
D-Aspartic Acid 1-Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 045334-1g |
h-d-asp-ome |
65414-78-0 | 95+% | 1g |
£10.00 | 2022-02-28 | |
| Fluorochem | 045334-5g |
h-d-asp-ome |
65414-78-0 | 95+% | 5g |
£39.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TT640-20g |
D-Aspartic Acid 1-Methyl Ester |
65414-78-0 | 95+% | 20g |
1236.0CNY | 2021-08-05 | |
| AAPPTec | AHD204-1g |
H-D-Asp-OMe |
65414-78-0 | 1g |
$115.00 | 2024-07-19 | ||
| AAPPTec | AHD204-5g |
H-D-Asp-OMe |
65414-78-0 | 5g |
$455.00 | 2024-07-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H894826-250mg |
H-D-Asp-OMe |
65414-78-0 | ≥95% | 250mg |
¥33.30 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H894826-1g |
H-D-Asp-OMe |
65414-78-0 | ≥95% | 1g |
¥81.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H894826-5g |
H-D-Asp-OMe |
65414-78-0 | ≥95% | 5g |
¥324.90 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H76680-25g |
H-D-Asp-Ome |
65414-78-0 | 95% | 25g |
¥476.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H76680-100g |
H-D-Asp-Ome |
65414-78-0 | 95% | 100g |
¥1902.0 | 2023-09-07 |
D-Aspartic Acid 1-Methyl Ester Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
65414-78-0 (D-Aspartic Acid 1-Methyl Ester) Related Products
- 32213-95-9(H-Asp(ome)-OMe HCl)
- 21394-81-0(D-Aspartic acid beta-methyl ester hydrochloride)
- 17812-32-7(H-Asp-OMe)
- 2177-62-0(β-Methyl Aspartate)
- 14358-33-9(Dl-Aspartic Acid Dimethyl Ester Hydrochloride)
- 69630-50-8(H-D-Asp(OMe)-OMe.HCl)
- 65414-77-9(H-DL-Asp-OMe)
- 1835-51-4(Aspartic acid, 4-methylester)
- 40149-67-5(1,4-dimethyl 2-aminobutanedioate)
- 68812-95-3(L-Aspartic acid, monomethyl ester)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent